Cas no 895261-88-8 (Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate)

Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate is a specialized heterocyclic compound featuring a thiophene core functionalized with a pyrrolidine sulfonyl group and a methyl ester moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The sulfonamide group enhances electrophilic properties, facilitating further derivatization, while the ester functionality allows for versatile transformations such as hydrolysis or amidation. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other synthetic applications. The compound's stability under standard conditions and high purity make it suitable for research and industrial-scale processes requiring precise control over molecular design.
Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate structure
895261-88-8 structure
Product Name:Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate
CAS No:895261-88-8
MF:C10H13NO4S2
MW:275.344520330429
MDL:MFCD01489421
CID:714808
PubChem ID:6852111
Update Time:2025-06-07

Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-(1-pyrrolidinylsulfonyl)-, methyl ester
    • Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate
    • methyl 3-pyrrolidin-1-ylsulfonylthiophene-2-carboxylate
    • HMS1642P13
    • methyl 3-(pyrrolidinylsulfonyl)thiophene-2-carboxylate
    • methyl 3-(pyrrolidine-1-sulfonyl)thiophene-2-carboxylate
    • SDCCGMLS-0065771.P001
    • CCG-181350
    • AKOS000321684
    • 895261-88-8
    • LS-01738
    • Z237746314
    • CS-0301861
    • methyl3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate
    • FT-0679039
    • DTXSID70425867
    • MFCD01489421
    • ALBB-004774
    • STK501430
    • MDL： MFCD01489421
    • Inchi： 1S/C10H13NO4S2/c1-15-10(12)9-8(4-7-16-9)17(13,14)11-5-2-3-6-11/h4,7H,2-3,5-6H2,1H3
    • InChI Key： BOASVJRRVWFFPU-UHFFFAOYSA-N
    • SMILES： S(C1C=CSC=1C(=O)OC)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 275.02900
  • Monoisotopic Mass: 275.02860024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • Density: 1.416
  • Boiling Point: 438.5°C at 760 mmHg
  • Flash Point: 219°C
  • Refractive Index: 1.585
  • PSA: 100.30000
  • LogP: 2.33790

Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate Security Information

  • HazardClass：IRRITANT

Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Methyl 3-(pyrrolidin-1-ylsulfonyl)thiophene-2-carboxylate Pricemore >>

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